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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-
Methoxy-2-methylheptane, a tertiary ether with applications as a high-performance fuel
additive and a versatile solvent in organic synthesis.[1] This document outlines the theoretical
calculation of its molecular weight and presents a generalized experimental protocol for its
determination using mass spectrometry.

Molecular Profile of 2-Methoxy-2-methylheptane

2-Methoxy-2-methylheptane is a chemical compound with the molecular formula COH200.[1]
[2][3][4][5] Its structure consists of a heptane chain with a methoxy and a methyl group
attached to the second carbon atom.

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 2-Methoxy-2-methylheptane is detailed below.
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Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 9 12.011 108.099
Hydrogen H 20 1.008 20.160
Oxygen o) 1 15.999 15.999
Total 144.258

Based on the atomic weights of its constituent elements, the calculated molecular weight of 2-
Methoxy-2-methylheptane is 144.258 g/mol . This value is consistent with figures published in
chemical databases.[1][2][3]

Experimental Determination of Molecular Weight

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions and is a primary method for experimentally determining the molecular weight of a
compound.[6][7]

Principle of Mass Spectrometry

In a mass spectrometer, a sample is first vaporized and then ionized. The resulting ions are
accelerated by an electric field and then separated based on their mass-to-charge ratio (m/z)
by a magnetic or electric field. A detector then records the abundance of each ion species. For
small molecules like 2-Methoxy-2-methylheptane, the charge (z) is typically +1, making the
m/z value equivalent to the molecular mass.[7]

Generalized Experimental Protocol: Electron lonization
Mass Spectrometry (EI-MS)

The following is a generalized protocol for the determination of the molecular weight of a
volatile organic compound such as 2-Methoxy-2-methylheptane.

Objective: To determine the molecular weight of 2-Methoxy-2-methylheptane using Electron
lonization Mass Spectrometry.
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Materials:

2-Methoxy-2-methylheptane sample

Volatile solvent (e.g., methanol or dichloromethane)

Mass spectrometer with an El source

Gas chromatograph (for GC-MS)

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of the 2-Methoxy-2-methylheptane sample in
a suitable volatile solvent. The concentration should be in the range of 10-100 pg/mL.

Instrument Calibration: Calibrate the mass spectrometer using a known reference compound
to ensure accurate mass measurements.

Sample Introduction:

o Direct Infusion: The sample solution can be directly introduced into the ion source via a
heated probe.

o Gas Chromatography-Mass Spectrometry (GC-MS): For a more purified analysis, inject
the sample into a gas chromatograph. The GC will separate the compound from any
impurities before it enters the mass spectrometer.

lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV). This causes the molecule to lose an electron, forming a
positively charged molecular ion (M+e).

Mass Analysis: The generated ions are accelerated and passed through a mass analyzer
(e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio.

Detection: The separated ions are detected, and their abundance is recorded.
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» Data Analysis: The resulting mass spectrum will show a plot of relative ion abundance versus
m/z. The peak corresponding to the intact molecular ion (the "parent peak™) will provide the
molecular weight of the compound. For 2-Methoxy-2-methylheptane, this would be
expected at an m/z of approximately 144.

Workflow for Molecular Weight Determination

The logical flow for determining the molecular weight of a chemical compound is illustrated in

the diagram below.
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Caption: Workflow for determining the molecular weight of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3057090?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b3057090
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-2-methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-2-methylheptane
https://www.lookchem.com/404.htm
https://pubchemlite.lcsb.uni.lu/e/compound/12663431
https://www.howengineeringworks.com/questions/how-is-molecular-weight-determined-experimentally/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://www.benchchem.com/product/b3057090#2-methoxy-2-methylheptane-molecular-weight
https://www.benchchem.com/product/b3057090#2-methoxy-2-methylheptane-molecular-weight
https://www.benchchem.com/product/b3057090#2-methoxy-2-methylheptane-molecular-weight
https://www.benchchem.com/product/b3057090#2-methoxy-2-methylheptane-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3057090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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